Cas no 105900-99-0 (Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate)

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate is a quinoline derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features a hydroxy group at the 2-position and a methyl ester at the 4-position, making it a versatile intermediate for further functionalization. The presence of the 8-methyl substituent enhances its stability and influences its reactivity in metal coordination or heterocyclic transformations. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial or anticancer agents, due to its quinoline core. High purity and consistent quality ensure reliable performance in synthetic workflows. Proper handling under controlled conditions is recommended due to its sensitivity to light and moisture.

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate structure

105900-99-0 structure

Product Name:Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate

CAS No:105900-99-0

MF:C₁₃H₁₃NO₃

MW:231.247223615646

CID:6328904

PubChem ID:54318287

Update Time:2025-09-28

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL9156789
- EN300-732079
- methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate
- 105900-99-0
- Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate
- Inchi： 1S/C13H13NO3/c1-8-4-3-5-10-9(7-12(16)17-2)6-11(15)14-13(8)10/h3-6H,7H2,1-2H3,(H,14,15)
- InChI Key： SPUCEYXCRIUDSH-UHFFFAOYSA-N
- SMILES： O=C1C=C(CC(=O)OC)C2C=CC=C(C)C=2N1

Computed Properties

Exact Mass: 231.08954328g/mol
Monoisotopic Mass: 231.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.4Å²

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732079-1.0g	methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate	105900-99-0		1g	$0.0	2023-06-06

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate

Recent Advances in the Study of Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate (CAS: 105900-99-0)

Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate (CAS: 105900-99-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing new insights into its utility as a pharmacophore in drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the quinoline core and the ester functional group, make it a versatile scaffold for the development of novel bioactive molecules. Recent synthetic methodologies have improved the efficiency and yield of its production, enabling more extensive pharmacological evaluations. Researchers have explored its interactions with various biological targets, particularly enzymes and receptors involved in inflammatory and neoplastic processes.

One of the most notable findings from recent studies is the compound's inhibitory activity against specific kinases, which are critical in signal transduction pathways associated with cancer progression. In vitro assays have demonstrated its ability to modulate kinase activity at micromolar concentrations, suggesting its potential as a lead compound for anticancer drug development. Additionally, its anti-inflammatory properties have been investigated, with promising results in models of acute and chronic inflammation.

Further research has delved into the pharmacokinetic properties of Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and optimizing its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) analyses have also been employed to design analogs with enhanced potency and selectivity.

In conclusion, Methyl 2-(2-hydroxy-8-methylquinolin-4-yl)acetate represents a promising candidate for further drug development, with its multifaceted biological activities and adaptable chemical structure. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile, paving the way for its potential clinical use.